Cas no 82740-66-7 (2,2'-Bipyridine, 6,6'-dimethyl-, 1,1'-dioxide)

2,2'-Bipyridine, 6,6'-dimethyl-, 1,1'-dioxide structure
82740-66-7 structure
Product name:2,2'-Bipyridine, 6,6'-dimethyl-, 1,1'-dioxide
CAS No:82740-66-7
MF:C12H12N2O2
MW:216.23588
CID:684185
PubChem ID:54271740

2,2'-Bipyridine, 6,6'-dimethyl-, 1,1'-dioxide Chemical and Physical Properties

Names and Identifiers

    • 2,2'-Bipyridine, 6,6'-dimethyl-, 1,1'-dioxide
    • 2-methyl-6-(6-methyl-1-oxidopyridin-2-ylidene)pyridin-1-ium 1-oxide
    • 82740-66-7
    • DTXSID20710210
    • J-400760
    • 6,6'-Dimethyl-2,2'-bipyridine 1,1'-dioxide
    • 6-Methyl-2-(6-methyl-1-oxopyridin-1-ium-2(1H)-ylidene)pyridin-1(2H)-olate
    • SCHEMBL9355736
    • Inchi: InChI=1S/C12H12N2O2/c1-9-5-3-7-11(13(9)15)12-8-4-6-10(2)14(12)16/h3-8H,1-2H3
    • InChI Key: RKPUUVZJWMFPAE-UHFFFAOYSA-N
    • SMILES: CC1=CC=CC(=C2C=CC=C([N+]2=O)C)N1[O-]

Computed Properties

  • Exact Mass: 216.089877630g/mol
  • Monoisotopic Mass: 216.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 450
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 46.4Ų
  • XLogP3: 1.4

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